Cas no 946216-80-4 (2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide)

• Product Name: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide
• CAS No: 946216-80-4
• MF: C₁₅H₁₈ClN₅O₂S₂
• MW: 399.91871881485
• CID: 5503271
• Update Time: 2025-05-21

2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chlorophenyl)-2-[[5-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide

• Inchi： 1S/C15H18ClN5O2S2/c1-15(2,3)19-12(23)18-13-20-21-14(25-13)24-8-11(22)17-10-6-4-9(16)5-7-10/h4-7H,8H2,1-3H3,(H,17,22)(H2,18,19,20,23)
• InChI Key： SMXQFSJFDWEIMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NN=C(NC(NC(C)(C)C)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide

A Comprehensive Overview of CAS No. 946216-80-4: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide

The compound with CAS No. 946216-80-4, known as 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(4-chlorophenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Recent studies have highlighted the importance of thiadiazole derivatives like this compound in the development of new therapeutic agents. The presence of a thiadiazole ring in the molecule is particularly noteworthy, as it has been associated with a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The substitution pattern on the thiadiazole ring further enhances its functional versatility.

The structure of this compound also includes a sulfanyl group, which plays a crucial role in modulating its chemical reactivity and biological interactions. Additionally, the presence of a tert-butylcarbamoyl group introduces steric effects that can influence the molecule's stability and bioavailability. These features make it an attractive candidate for further research in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process.

The application of this compound extends beyond pharmacology. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry studies. Recent findings suggest that it could serve as a potential ligand in catalytic systems, offering new avenues for green chemistry applications.

In conclusion, CAS No. 946216-80-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.